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Compound Name: Neuropeptide S
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the generation and initial characterization

of Neuropeptide S Receptor 1 (NPSR1) knockout (KO) mice using the CRISPR-Cas9 gene-

editing system. These protocols are intended to offer detailed methodologies and expected

outcomes for researchers investigating the physiological roles of the NPSR1 pathway.

Introduction
Neuropeptide S (NPS) and its cognate receptor, NPSR1, form a recently identified

neurotransmitter system implicated in a variety of physiological and pathological processes,

including anxiety, arousal, sleep-wake cycles, and inflammation.[1][2][3] NPSR1, a G-protein

coupled receptor (GPCR), is a key target for understanding these processes and for potential

therapeutic development.[3] The generation of NPSR1 knockout mice provides an invaluable

tool for elucidating the in-vivo function of this receptor. The CRISPR-Cas9 system offers a

rapid, efficient, and precise method for generating such genetically engineered mouse models

compared to traditional techniques.[4][5][6] This guide details the NPSR1 signaling pathway, a

complete workflow for generating NPSR1 KO mice using CRISPR-Cas9, and protocols for key

experimental steps.
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NPSR1 is a G-protein coupled receptor that, upon binding its endogenous ligand

Neuropeptide S (NPS), activates both Gαs and Gαq signaling cascades. This dual activation

leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) and mobilization

of intracellular calcium (Ca2+).[3] The calcium release is mediated by the activation of inositol

1,4,5-trisphosphate (IP3) receptors and ryanodine receptors located on the endoplasmic

reticulum.[1] This signaling cascade ultimately results in various cellular responses, modulating

neuronal excitability and gene expression.[1][7]
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CRISPR-Cas9 NPSR1 Knockout Workflow

Phase 1: Design & Preparation

Phase 2: Mouse Model Generation

Phase 3: Screening & Confirmation

1. gRNA Design
(Target critical exon of Npsr1)

2. gRNA Synthesis & Validation

5. Pronuclear Microinjection
(gRNA + Cas9)

3. Cas9 mRNA/Protein
Preparation

4. Zygote Harvesting
(from superovulated females)

6. Embryo Transfer
(to pseudopregnant females)

7. Birth of F0 Founder Pups

8. Tissue Biopsy
(e.g., tail snip)

9. Genomic DNA Extraction

10. Genotyping PCR & Sequencing

11. Identification of Founder Mice
(with frameshift indels)

12. Breeding to Establish KO Line
(Germline Transmission)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15607589?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25714705/
https://pubmed.ncbi.nlm.nih.gov/25714705/
https://pubmed.ncbi.nlm.nih.gov/19646487/
https://pubmed.ncbi.nlm.nih.gov/19646487/
https://synapse.patsnap.com/article/what-are-npsr1-modulators-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC9942237/
https://anilocus.com/knockout-mouse-models-using-crispr-cas9/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8525404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8525404/
https://pubmed.ncbi.nlm.nih.gov/16926187/
https://pubmed.ncbi.nlm.nih.gov/16926187/
https://www.benchchem.com/product/b15607589#generation-of-npsr1-knockout-mice-using-crispr-cas9-technology
https://www.benchchem.com/product/b15607589#generation-of-npsr1-knockout-mice-using-crispr-cas9-technology
https://www.benchchem.com/product/b15607589#generation-of-npsr1-knockout-mice-using-crispr-cas9-technology
https://www.benchchem.com/product/b15607589#generation-of-npsr1-knockout-mice-using-crispr-cas9-technology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15607589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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